Cas no 124937-85-5 (3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate)

3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl 4-methylbenzenesulfonate is a specialized organic compound featuring a unique structural framework combining methoxy, methylphenyl, and phenylpropyl groups with a tosylate moiety. This structure imparts distinct reactivity, making it valuable in synthetic chemistry as an intermediate for constructing complex molecules. The presence of the tosylate group enhances its utility in nucleophilic substitution reactions, while the methoxy and methyl substitutions influence electronic and steric properties. Its well-defined molecular architecture ensures consistent performance in applications such as pharmaceuticals, agrochemicals, or advanced material synthesis. The compound's stability and purity are critical for precision in research and industrial processes.

3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate structure

124937-85-5 structure

Product Name:3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate

CAS No:124937-85-5

MF:C₂₄H₂₆O₄S

MW:410.525846004486

CID:823188

PubChem ID:11165777

Update Time:2025-05-20

3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- 3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl 4-methylbenzenesulfonate
- 3-(2-methoxy-5-methylphenyl)-3-phenylpropyl p-toluenesulphonate
- toluene-4-sulfonic acid-3-(2-methoxy-5-methyl-phenyl)-3-phenyl propyl ester
- 3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl p-toluenesulfonate
- 2-Methoxy-5-Methyl-g-phenyl-Benzenepropanol 1-(4-Methylbenzenesulfote)
- 2-methoxy-5-methyl-γ-phenyl-Benzenepropanol,1-(4-methylbenzenesulfonate)
- 2-Methoxy-5-Methyl-g-phenyl-Benzenepropanol 1-(4-Methylbenzenesulfonate)
- XFMJXASCGLTHSN-UHFFFAOYSA-N
- G70258
- 3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate
- SCHEMBL4001032
- toluene-4-sulphonic acid-3-(2-methoxy-5-methylphenyl)-3-phenylpropyl ester
- DTXSID90457448
- [3-(2-methoxy-5-methylphenyl)-3-phenylpropyl] 4-methylbenzenesulfonate
- 124937-85-5
- MDL： MFCD20487685
- Inchi： 1S/C24H26O4S/c1-18-9-12-21(13-10-18)29(25,26)28-16-15-22(20-7-5-4-6-8-20)23-17-19(2)11-14-24(23)27-3/h4-14,17,22H,15-16H2,1-3H3
- InChI Key： XFMJXASCGLTHSN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C1C=CC=CC=1)C1C=C(C)C=CC=1OC

Computed Properties

Exact Mass: 410.15500
Monoisotopic Mass: 410.15518048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 61Å²

Experimental Properties

Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
PSA: 60.98000
LogP: 6.32030

3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate Security Information

Storage Condition：Sealed in dry,2-8°C

3-(2-Methoxy-5-methylphenyl)-3-phenylpropyl4-methylbenzenesulfonate Pricemore >>

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